Cas no 2171697-35-9 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-propylcyclopentyl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-propylcyclopentyl)carbamoylpropanoic acid
• CAS No: 2171697-35-9
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6367450
• PubChem ID: 165808779
• Update Time: 2025-05-25

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-propylcyclopentyl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-propylcyclopentyl)carbamoylpropanoic acid
• 2171697-35-9
• EN300-1512683
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(1-propylcyclopentyl)carbamoyl]propanoic acid

• Inchi： 1S/C27H32N2O5/c1-2-13-27(14-7-8-15-27)29-25(32)23(16-24(30)31)28-26(33)34-17-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,9-12,22-23H,2,7-8,13-17H2,1H3,(H,28,33)(H,29,32)(H,30,31)
• InChI Key： ANUYURCECKVOQD-UHFFFAOYSA-N
• SMILES： O=C(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1(CCC)CCCC1

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-propylcyclopentyl)carbamoylpropanoic acid

3-{(9H-Fluoren-9-yl)methoxycarbonylamino}-3-(1-propylcyclopentyl)carbamoylpropanoic Acid: A Comprehensive Overview

The compound with CAS Registry Number 2171697-35-9, known as 3-{(9H-fluoren-9-yl)methoxycarbonylamino}-3-(1-propylcyclopentyl)carbamoylpropanoic acid, is a complex organic molecule with significant potential in the fields of drug discovery and materials science. This compound has garnered attention due to its unique structure and promising applications in peptide synthesis and biotechnology. In this article, we will delve into the structural features, synthesis methods, and recent advancements in its research.

The molecular structure of 3-{(9H-fluoren-9-yl)methoxycarbonylamino}-3-(1-propylcyclopentyl)carbamoylpropanoic acid is characterized by a fluorenylmethoxycarbonyl (Fmoc) group, which is a well-known protecting group in peptide chemistry. The Fmoc group plays a crucial role in solid-phase peptide synthesis (SPPS), where it is used to protect amino groups during the synthesis process. The presence of the Fmoc group in this compound highlights its potential as an intermediate in peptide synthesis, enabling precise control over the sequence and structure of bioactive molecules.

Recent studies have explored the use of this compound in the development of novel therapeutic agents. Researchers have demonstrated that the Fmoc group can be effectively removed under mild conditions, making this compound ideal for use in multistep synthesis protocols. Additionally, the cyclopentyl moiety within the molecule contributes to its stability and bioavailability, making it a promising candidate for drug delivery systems.

In terms of synthesis, 3-{(9H-fluoren-9-yl)methoxycarbonylamino}-3-(1-propylcyclopentyl)carbamoylpropanoic acid can be prepared through a series of well-established organic reactions. The key steps involve the coupling of the Fmoc group with an amino acid derivative, followed by functionalization with the cyclopentyl group. This multi-step synthesis requires meticulous control over reaction conditions to ensure high yields and purity.

One of the most exciting developments in recent research is the application of this compound in the design of bioconjugates. By incorporating this molecule into larger biomolecules such as proteins or nucleic acids, scientists have been able to create highly specific targeting agents for diagnostic and therapeutic purposes. The ability to precisely control the placement of functional groups has opened new avenues for personalized medicine.

Furthermore, computational studies have provided valuable insights into the molecular interactions of 3-{(9H-fluoren-9-yl)methoxycarbonylamino}-3-(1-propylcyclopentyl)carbamoylpropanoic acid. Using advanced modeling techniques, researchers have identified key residues responsible for binding interactions, which could be exploited to design more effective drugs. These findings underscore the importance of interdisciplinary approaches in advancing our understanding of complex molecules like this one.

In conclusion, 3-{(9H-fluoren-9-yl)methoxycarbonylamino}-3-(1-propylcyclopentyl)carbamoylpropanoic acid represents a significant advancement in organic chemistry with wide-ranging applications in biotechnology and medicine. As research continues to uncover its potential, this compound is poised to play a pivotal role in shaping future innovations in these fields.